Cas no 4432-44-4 (2-[(morpholin-4-yl)methyl]prop-2-enoic acid)

• Product Name: 2-[(morpholin-4-yl)methyl]prop-2-enoic acid
• CAS No: 4432-44-4
• MF: C₈H₁₃NO₃
• MW: 171.193722486496
• MDL: MFCD06208438
• CID: 325406
• PubChem ID: 10397232
• Update Time: 2025-05-21

2-[(morpholin-4-yl)methyl]prop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 4-Morpholinepropanoicacid, a-methylene-
• 2-(morpholin-4-ylmethyl)prop-2-enoic acid
• 2-(Morpholinomethyl)acrylic acid
• 2-Morpholin-4-ylmethyl-acrylic acid
• 2-morpholin-4-ylmethyl-2-propenoic acid
• 4-Morpholinepropanoicacid,a-methylene
• AB1552
• 2-[(morpholin-4-yl)methyl]prop-2-enoic acid
• MFCD06208438
• A826542
• 2-(Morpholinomethyl)acrylicacid
• SB37208
• EN300-239713
• SCHEMBL793684
• 4432-44-4
• AKOS010054622
• F9995-2550
• 2-Morpholin4-ylmethyl-acrylic acid
• 2-morpholin-4ylmethyl-2-propenoic acid
• DTXSID30439182
• IGZSSKAOSOCVPH-UHFFFAOYSA-N
• FT-0718529
• DB-070534

• MDL： MFCD06208438
• Inchi： 1S/C8H13NO3/c1-7(8(10)11)6-9-2-4-12-5-3-9/h1-6H2,(H,10,11)
• InChI Key： IGZSSKAOSOCVPH-UHFFFAOYSA-N
• SMILES： O1CCN(CC(=C)C(=O)O)CC1

Computed Properties

• Exact Mass: 171.09000
• Monoisotopic Mass: 171.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.4
• Topological Polar Surface Area: 49.8Ų

Experimental Properties

• PSA: 49.77000
• LogP: -0.10270

Additional information on 2-[(morpholin-4-yl)methyl]prop-2-enoic acid

Introduction to 2-[(Morpholin-4-Yl)Methyl]Prop-2-Enoic Acid (CAS No. 4432-44-4)

2-[(Morpholin-4-Yl)Methyl]Prop-2-Enoic Acid, commonly referred to by its CAS number 4432-44-4, is a compound of significant interest in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which combines a morpholine ring with a propenoic acid moiety, making it a versatile building block for various applications.

The molecular structure of 2-[(Morpholin-4-Yl)Methyl]Prop-2-Enoic Acid consists of a morpholine ring, a saturated six-membered ring containing one oxygen atom and one nitrogen atom, connected via a methylene group (-CH₂-) to a propenoic acid group (CH₂=CHCOOH). This combination imparts the compound with both hydrophilic and hydrophobic properties, making it suitable for a wide range of chemical reactions and applications.

Recent studies have highlighted the potential of CAS No. 4432-44-4 in drug discovery and development. Researchers have explored its role as a precursor in the synthesis of bioactive molecules, particularly in the design of inhibitors for various enzymes and receptors. The compound's ability to form stable complexes with metal ions has also been leveraged in the development of coordination polymers and metallo-drugs.

In terms of synthesis, 2-(Morpholinomethyl)Propenoic Acid can be prepared through several routes, including nucleophilic substitution reactions and coupling reactions. One common method involves the reaction of morpholine with an appropriate alkylating agent followed by oxidation or hydrolysis to introduce the propenoic acid group. The choice of synthetic pathway depends on the desired purity, yield, and scalability of the process.

The physical and chemical properties of this compound are well-documented. It has a melting point of approximately 150°C and is soluble in common organic solvents such as dichloromethane and ethyl acetate. Its pKa value is around 3.5, indicating moderate acidity due to the carboxylic acid group. These properties make it amenable to various analytical techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

In recent years, there has been growing interest in the application of CAS No. 4432-44-related compounds in biotechnology and material science. For instance, researchers have utilized this compound as a monomer in the synthesis of polymeric materials with tailored properties for drug delivery systems and biosensors. The ability to functionalize the morpholine ring further enhances its utility in these applications.

From an environmental standpoint, studies have been conducted to assess the biodegradability and ecotoxicity of 2-(Morpholinomethyl)Propenoic Acid. Results indicate that under aerobic conditions, the compound undergoes moderate biodegradation, with degradation rates influenced by pH levels and microbial activity. These findings are crucial for determining safe handling practices and disposal methods in industrial settings.

In conclusion, 2-(Morpholinomethyl)Propenoic Acid (CAS No. 4432-Yl)Methyl]Propenoic Acid) is a multifaceted compound with promising applications across diverse scientific disciplines. Its unique structure, coupled with recent advancements in synthetic methodologies and application studies, positions it as a valuable tool for researchers seeking innovative solutions in chemistry and beyond.